3-(2-azidoethyl)-1-(2-chloroethyl)urea
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable precursor with an azide ion to introduce the azido group, and a reaction with a chloroethyl group to introduce the chloroethyl group. The exact synthesis route would depend on the available starting materials and the specific conditions required for each reaction step .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The azido group is linear, meaning the three nitrogen atoms are arranged in a straight line. The chloroethyl group is a two-carbon chain with a chlorine atom attached to one end. The urea group has a planar structure with the carbon atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms .Chemical Reactions Analysis
The azido group in this compound is highly reactive and can participate in a variety of chemical reactions, including cycloaddition reactions and displacement reactions. The chloroethyl group can also undergo various reactions, including nucleophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the azido group might make this compound highly reactive and potentially explosive. The chloroethyl group might make this compound volatile or reactive with certain substances .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-azidoethyl)-1-(2-chloroethyl)urea involves the reaction of 2-chloroethyl isocyanate with sodium azide followed by reaction with ethylenediamine. The resulting product is then reacted with urea to yield the final compound.", "Starting Materials": [ "2-chloroethyl isocyanate", "sodium azide", "ethylenediamine", "urea" ], "Reaction": [ "Step 1: 2-chloroethyl isocyanate is reacted with sodium azide in anhydrous DMF at room temperature for 24 hours to yield 2-(2-chloroethyl)azidoformamide.", "Step 2: 2-(2-chloroethyl)azidoformamide is then reacted with ethylenediamine in ethanol at reflux temperature for 24 hours to yield 3-(2-azidoethyl)-1-(2-chloroethyl)urea intermediate.", "Step 3: The intermediate is then reacted with urea in ethanol at reflux temperature for 24 hours to yield the final product, 3-(2-azidoethyl)-1-(2-chloroethyl)urea." ] } | |
CAS RN |
1803605-39-1 |
Product Name |
3-(2-azidoethyl)-1-(2-chloroethyl)urea |
Molecular Formula |
C5H10ClN5O |
Molecular Weight |
191.6 |
Purity |
85 |
Origin of Product |
United States |
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